Cas no 61883-13-4 (1,2-Cyclohexanedicarboxylic acid, 3-(hydroxyimino)-, diethyl ester)
61883-13-4 structure
Product Name:1,2-Cyclohexanedicarboxylic acid, 3-(hydroxyimino)-, diethyl ester
CAS No:61883-13-4
MF:C12H19NO5
MW:257.282963991165
CID:463891
PubChem ID:71391466
Update Time:2025-04-19
1,2-Cyclohexanedicarboxylic acid, 3-(hydroxyimino)-, diethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Cyclohexanedicarboxylic acid, 3-(hydroxyimino)-, diethyl ester
- diethyl 3-hydroxyiminocyclohexane-1,2-dicarboxylate
- Diethyl 3-(hydroxyimino)cyclohexane-1,2-dicarboxylate
- 61883-13-4
- DTXSID70813326
-
- Inchi: 1S/C12H19NO5/c1-3-17-11(14)8-6-5-7-9(13-16)10(8)12(15)18-4-2/h8,10,16H,3-7H2,1-2H3
- InChI Key: GXNZZLDCPSVOEE-UHFFFAOYSA-N
- SMILES: O(CC)C(C1CCCC(C1C(=O)OCC)=NO)=O
Computed Properties
- Exact Mass: 257.12637
- Monoisotopic Mass: 257.12632271g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 6
- Complexity: 339
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 1.4
- Topological Polar Surface Area: 85.2Ų
Experimental Properties
- PSA: 85.19
1,2-Cyclohexanedicarboxylic acid, 3-(hydroxyimino)-, diethyl ester Related Literature
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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